![molecular formula C15H13N3OS3 B285427 2-{[4-(4-methylphenyl)-1,3-thiazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide](/img/structure/B285427.png)
2-{[4-(4-methylphenyl)-1,3-thiazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-{[4-(4-methylphenyl)-1,3-thiazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide, also known as MTAA, is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine. MTAA is a thiazole-based compound that has shown promising results in various studies, making it a valuable compound for further research.
Mechanism of Action
The mechanism of action of 2-{[4-(4-methylphenyl)-1,3-thiazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide involves the inhibition of tubulin polymerization, which is essential for the formation of microtubules. Microtubules play a crucial role in cell division, and the inhibition of their formation can lead to the inhibition of cell proliferation. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects on cells. Studies have shown that this compound can induce G2/M cell cycle arrest, leading to the inhibition of cell proliferation. This compound has also been shown to induce the expression of various genes that are involved in apoptosis, leading to the programmed cell death of cancer cells.
Advantages and Limitations for Lab Experiments
2-{[4-(4-methylphenyl)-1,3-thiazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide has various advantages and limitations for lab experiments. One of the main advantages of this compound is its ability to inhibit the growth of cancer cells, making it a valuable compound for the development of new cancer treatments. However, one of the limitations of this compound is its potential toxicity, which can limit its use in certain experiments.
Future Directions
There are several future directions for the research of 2-{[4-(4-methylphenyl)-1,3-thiazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide. One potential direction is the development of new cancer treatments based on the compound. Another potential direction is the investigation of the potential use of this compound in the treatment of other diseases, such as Alzheimer's disease. Additionally, further research is needed to investigate the potential side effects of this compound and to determine its safety for use in humans.
Conclusion
In conclusion, this compound is a thiazole-based compound that has shown promising results in various scientific research studies. The compound has potential applications in the field of medicine, particularly in the development of new cancer treatments. While there are limitations to the use of this compound in lab experiments, further research is needed to investigate its potential as a treatment for various diseases and to determine its safety for use in humans.
Synthesis Methods
The synthesis of 2-{[4-(4-methylphenyl)-1,3-thiazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide involves a series of chemical reactions that result in the formation of the final product. The synthesis of this compound involves the reaction of 2-aminothiazole with 4-methylphenyl isothiocyanate, followed by the reaction of the resulting intermediate with N-(2-bromoacetyl)thiazole. The final product is obtained after purification using column chromatography.
Scientific Research Applications
2-{[4-(4-methylphenyl)-1,3-thiazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide has been the subject of various scientific research studies due to its potential applications in the field of medicine. One of the most notable applications of this compound is its potential use as an anticancer agent. Studies have shown that this compound has the ability to inhibit the growth of cancer cells, making it a potential candidate for the development of new cancer treatments.
Properties
Molecular Formula |
C15H13N3OS3 |
---|---|
Molecular Weight |
347.5 g/mol |
IUPAC Name |
2-[[4-(4-methylphenyl)-1,3-thiazol-2-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide |
InChI |
InChI=1S/C15H13N3OS3/c1-10-2-4-11(5-3-10)12-8-21-15(17-12)22-9-13(19)18-14-16-6-7-20-14/h2-8H,9H2,1H3,(H,16,18,19) |
InChI Key |
QOBZEQORZDNHFF-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)C2=CSC(=N2)SCC(=O)NC3=NC=CS3 |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CSC(=N2)SCC(=O)NC3=NC=CS3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.